Cas no 1384428-19-6 (1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride)

• Product Name: 1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride
• CAS No: 1384428-19-6
• MF: C₁₁H₁₄ClN₃O
• MW: 239.701361179352
• CID: 4595834
• PubChem ID: 71755507
• Update Time: 2025-07-17

1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride
• 1,2,4-Oxadiazole-5-methanamine, α-methyl-3-(phenylmethyl)-, hydrochloride (1:1)

• Inchi： 1S/C11H13N3O.ClH/c1-8(12)11-13-10(14-15-11)7-9-5-3-2-4-6-9;/h2-6,8H,7,12H2,1H3;1H
• InChI Key： BSCMGZSMMYUDIC-UHFFFAOYSA-N
• SMILES： C(C1ON=C(CC2=CC=CC=C2)N=1)(N)C.[H]Cl

Additional information on 1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride

1-(3-Benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine Hydrochloride: A Comprehensive Overview

1-(3-Benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride (CAS No. 1384428-19-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.

The oxadiazole moiety in 1-(3-Benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride is a five-membered heterocyclic ring containing two oxygen atoms and one nitrogen atom. This structural feature imparts the compound with high stability and reactivity, making it an attractive scaffold for drug design and development. The presence of the benzyl group further enhances the compound's lipophilicity and bioavailability, which are crucial factors in determining its pharmacological profile.

Recent studies have explored the potential of 1-(3-Benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound effectively inhibits cyclooxygenase (COX) enzymes, which are key targets in the treatment of chronic inflammatory conditions such as arthritis.

In addition to its anti-inflammatory properties, 1-(3-Benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride has demonstrated promising antitumor activity. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that 1-(3-Benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride may have potential as a novel anticancer agent.

The pharmacokinetic properties of 1-(3-Benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride have also been extensively studied. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its clinical development. The hydrochloride salt form of the compound further enhances its solubility and stability in aqueous environments, making it suitable for various pharmaceutical formulations.

In terms of safety and toxicity, preclinical studies have indicated that 1-(3-Benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride is well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety assessments are necessary to ensure its safe use in humans. Ongoing clinical trials are aimed at evaluating the safety and efficacy of this compound in various disease models.

The synthesis of 1-(3-Benzyl-1,2,4-oxadiazol-5-y l)ethan - 1 - amine hydrochloride involves several well-established chemical reactions. The key steps include the formation of the oxadiazole ring through a cyclization reaction and the subsequent introduction of the benzyl group via a substitution reaction. The final step involves the conversion of the free amine to its hydrochloride salt form to enhance its solubility and stability.

In conclusion, 1-(3-Benzyl - 1 , 2 , 4 - oxadiazol - 5 - yl ) ethan - 1 - amine hydrochloride (CAS No. 1384428 - 19 - 6) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in the fields of anti-inflammatory and anticancer drug research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.